Cas no 864925-66-6 (ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- 864925-66-6
- ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
- AKOS024604261
- ethyl 3-carbamoyl-2-[(4-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
- F1298-0014
- Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(aminocarbonyl)-4,7-dihydro-2-[(4-methoxybenzoyl)amino]-, ethyl ester
- ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
-
- Inchi: 1S/C19H21N3O5S/c1-3-27-19(25)22-9-8-13-14(10-22)28-18(15(13)16(20)23)21-17(24)11-4-6-12(26-2)7-5-11/h4-7H,3,8-10H2,1-2H3,(H2,20,23)(H,21,24)
- InChI Key: IXRFLCQNYQUIDB-UHFFFAOYSA-N
- SMILES: S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 403.12019195g/mol
- Monoisotopic Mass: 403.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 139Ų
Experimental Properties
- Density: 1.379±0.06 g/cm3(Predicted)
- Boiling Point: 500.0±45.0 °C(Predicted)
- pka: 12.73±0.20(Predicted)
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1298-0014-2μmol |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-5μmol |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-10μmol |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-20μmol |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-1mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-2mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-3mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-4mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-5mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0014-10mg |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864925-66-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
Comprehensive Overview of Ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-66-6)
Ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-66-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its thienopyridine core and functionalized with carbamoyl and methoxybenzamido groups, exhibits unique structural features that make it a valuable intermediate in drug discovery. Its molecular formula and intricate architecture have positioned it as a subject of interest for researchers exploring novel bioactive molecules.
The thieno[2,3-c]pyridine scaffold, a key component of this compound, is widely recognized for its pharmacological potential. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders. With the growing demand for small-molecule therapeutics, CAS No. 864925-66-6 has emerged as a candidate for further investigation, particularly in the context of structure-activity relationship (SAR) studies. Researchers are increasingly focusing on optimizing its derivatives to enhance bioavailability and target specificity.
In the realm of organic synthesis, ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate serves as a versatile building block. Its carboxylate and amide functionalities allow for diverse chemical modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the current trend in drug development, where combinatorial chemistry and fragment-based design play pivotal roles. The compound’s stability under physiological conditions further enhances its appeal for preclinical studies.
From an SEO perspective, queries such as “thienopyridine derivatives in drug discovery” and “CAS 864925-66-6 applications” reflect user interest in its practical uses. Additionally, the rise of AI-driven molecular modeling has spurred searches for compounds like this, as computational tools accelerate the identification of promising candidates. The integration of machine learning in chemical research has further amplified the relevance of such structurally complex molecules.
Environmental and green chemistry considerations are also shaping the discourse around 864925-66-6. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during its production. This aligns with global initiatives promoting eco-friendly pharmaceutical manufacturing, a topic frequently searched by academia and industry professionals alike.
In summary, ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with evolving technological advancements, ensure its continued relevance in scientific literature and industrial applications.
864925-66-6 (ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)